3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide

• IUPAC Name: 3-(2-methoxy-5-piperidin-1-ylsulfonylphenyl)-N,N-dimethylpropanamide
• InChI: InChI=1S/C17H26N2O4S/c1-18(2)17(20)10-7-14-13-15(8-9-16(14)23-3)24(21,22)19-11-5-4-6-12-19/h8-9,13H,4-7,10-12H2,1-3H3
• InChI Key: ZPLBCGCDHRHOID-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)OC
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide, also known as MPS, is a chemical compound that is widely used in scientific research. MPS is a potent inhibitor of a class of enzymes known as histone deacetylases (HDACs), which play a critical role in the regulation of gene expression.

Mechanism of Action

3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide is a potent inhibitor of HDACs, which play a critical role in the regulation of gene expression. HDACs remove acetyl groups from histone proteins, which can lead to the repression of gene expression. By inhibiting HDACs, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide can lead to the increased acetylation of histones, which can lead to the activation of gene expression. Additionally, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has been shown to have other effects on cellular signaling pathways, including the inhibition of the PI3K/Akt pathway and the activation of the MAPK/ERK pathway.
Biochemical and Physiological Effects:
3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on histone acetylation and cellular signaling pathways, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide in lab experiments is its specificity for HDACs. 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide is a potent and selective inhibitor of HDACs, which makes it a valuable tool for studying the role of HDACs in gene expression. However, one limitation of using 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide is that it can have off-target effects on other cellular signaling pathways. Additionally, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide can be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide in scientific research. One area of interest is the role of HDACs in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has been shown to have neuroprotective effects and may be a valuable tool for studying the role of HDACs in these conditions. Additionally, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide may have potential as a therapeutic agent for cancer and other diseases. Further research is needed to fully understand the potential of 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide in these areas.

Synthesis Methods

The synthesis of 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide involves several steps. First, 5-bromo-2-methoxybenzenesulfonamide is reacted with piperidine to form 5-(1-piperidinylsulfonyl)-2-methoxyaniline. This intermediate is then reacted with N,N-dimethylpropanamide and triethylamine to form the final product, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide.

Scientific Research Applications

3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide is widely used in scientific research as a tool to study the role of HDACs in gene expression. HDACs are enzymes that remove acetyl groups from histone proteins, which can lead to the repression of gene expression. By inhibiting HDACs, 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide can lead to the increased acetylation of histones, which can lead to the activation of gene expression. 3-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,N-dimethylpropanamide has been used to study the role of HDACs in cancer, neurodegenerative diseases, and other conditions.